Cas no 852451-30-0 (2-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-ethylphenyl)acetamide)

2-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-ethylphenyl)acetamide structure
852451-30-0 structure
Product name:2-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-ethylphenyl)acetamide
CAS No:852451-30-0
MF:C23H23N5O2
MW:401.461024522781
CID:5809070
PubChem ID:7118631

2-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-ethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(1-(3,4-dimethylphenyl)-4-oxo-1,4-dihydro-5H-pyrazolo[3,4-d]pyrimidin-5-yl)-N-(4-ethylphenyl)acetamide
    • 5H-Pyrazolo[3,4-d]pyrimidine-5-acetamide, 1-(3,4-dimethylphenyl)-N-(4-ethylphenyl)-1,4-dihydro-4-oxo-
    • 2-(1-(3,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(4-ethylphenyl)acetamide
    • 852451-30-0
    • SR-01000137247-1
    • AKOS024595995
    • 2-[1-(3,4-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-(4-ethylphenyl)acetamide
    • F0679-0486
    • 2-[1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-(4-ethylphenyl)acetamide
    • SR-01000137247
    • 2-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-ethylphenyl)acetamide
    • Inchi: 1S/C23H23N5O2/c1-4-17-6-8-18(9-7-17)26-21(29)13-27-14-24-22-20(23(27)30)12-25-28(22)19-10-5-15(2)16(3)11-19/h5-12,14H,4,13H2,1-3H3,(H,26,29)
    • InChI Key: BUAVECRZGMABRD-UHFFFAOYSA-N
    • SMILES: C1N(CC(NC2=CC=C(CC)C=C2)=O)C(=O)C2C=NN(C3=CC=C(C)C(C)=C3)C=2N=1

Computed Properties

  • Exact Mass: 401.18517499g/mol
  • Monoisotopic Mass: 401.18517499g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 660
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 79.6Ų

Experimental Properties

  • Density: 1.26±0.1 g/cm3(Predicted)
  • pka: 13.45±0.70(Predicted)

2-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-ethylphenyl)acetamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0679-0486-10mg
2-[1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-(4-ethylphenyl)acetamide
852451-30-0 90%+
10mg
$79.0 2023-05-17
Life Chemicals
F0679-0486-50mg
2-[1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-(4-ethylphenyl)acetamide
852451-30-0 90%+
50mg
$160.0 2023-05-17
Life Chemicals
F0679-0486-100mg
2-[1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-(4-ethylphenyl)acetamide
852451-30-0 90%+
100mg
$248.0 2023-05-17
Life Chemicals
F0679-0486-5mg
2-[1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-(4-ethylphenyl)acetamide
852451-30-0 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0679-0486-2μmol
2-[1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-(4-ethylphenyl)acetamide
852451-30-0 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0679-0486-25mg
2-[1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-(4-ethylphenyl)acetamide
852451-30-0 90%+
25mg
$109.0 2023-05-17
Life Chemicals
F0679-0486-75mg
2-[1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-(4-ethylphenyl)acetamide
852451-30-0 90%+
75mg
$208.0 2023-05-17
Life Chemicals
F0679-0486-1mg
2-[1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-(4-ethylphenyl)acetamide
852451-30-0 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0679-0486-2mg
2-[1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-(4-ethylphenyl)acetamide
852451-30-0 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0679-0486-15mg
2-[1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-(4-ethylphenyl)acetamide
852451-30-0 90%+
15mg
$89.0 2023-05-17

Additional information on 2-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-ethylphenyl)acetamide

Compound CAS No 852451-30-0: A Comprehensive Overview

The compound CAS No 852451-30-0, also known as 2-[1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-(4-ethylphenyl)acetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrazolo[3,4-d]pyrimidines, which are well-known for their diverse biological activities and applications in drug discovery. The structure of this compound is characterized by a pyrazolo[3,4-d]pyrimidine ring system fused with a phenyl group and an acetamide moiety, making it a unique candidate for various pharmacological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of multicomponent reactions and microwave-assisted synthesis. These methods not only enhance the yield but also improve the purity of the final product, which is crucial for its application in biological assays. The pyrazolo[3,4-d]pyrimidine core of this molecule is particularly interesting due to its ability to interact with various biological targets, including kinases and proteases, which are often implicated in diseases such as cancer and neurodegenerative disorders.

One of the most promising aspects of CAS No 852451-30-0 is its potential as an antitumor agent. Preclinical studies have demonstrated that this compound exhibits significant cytotoxic activity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the inhibition of key enzymes involved in cell proliferation and survival pathways. Moreover, the compound has shown selectivity towards cancer cells over normal cells, which is a critical attribute for any anticancer drug candidate.

In addition to its antitumor properties, CAS No 852451-30-0 has also been investigated for its potential as an anti-inflammatory agent. Experimental data suggest that this compound can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This dual functionality makes it a versatile candidate for treating multifactorial diseases where both inflammation and neoplastic processes are involved.

The structural features of this compound play a pivotal role in its biological activity. The 3,4-dimethylphenyl group attached to the pyrazolo[3,4-d]pyrimidine ring enhances the molecule's lipophilicity, which is essential for its absorption and distribution within the body. Similarly, the N-(4-ethylphenyl)acetamide moiety contributes to the molecule's solubility and stability in physiological conditions. These properties collectively enhance the compound's bioavailability and efficacy.

Recent research has also focused on optimizing the pharmacokinetic profile of CAS No 852451-30-0. By modifying substituents on the phenyl rings or altering the length of the acetamide chain, scientists have been able to fine-tune the compound's half-life and clearance rate. These modifications have led to improved therapeutic indices and reduced toxicity profiles in preclinical models.

Furthermore, computational studies using molecular docking and dynamics simulations have provided insights into how this compound interacts with its target proteins at atomic resolution. These studies have revealed that the pyrazolo[3,4-d]pyrimidine ring forms critical hydrogen bonds with key residues in the active site of target enzymes. Such findings are invaluable for guiding further optimization efforts aimed at enhancing potency and selectivity.

In conclusion, CAS No 852451-30-0 represents a cutting-edge advancement in medicinal chemistry with broad implications for disease treatment. Its unique structure, combined with its potent biological activities and favorable pharmacokinetic properties, positions it as a strong candidate for future clinical development. As research continues to uncover new applications and mechanisms of action for this compound, it holds great promise in addressing unmet medical needs across various therapeutic areas.

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